Cas no 148581-24-2 (Benzoic acid, 2,3-dimethyl-4-(phenylmethoxy)-)

• Product Name: Benzoic acid, 2,3-dimethyl-4-(phenylmethoxy)-
• CAS No: 148581-24-2
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD31620766
• CID: 1320055
• PubChem ID: 14695001
• Update Time: 2025-04-20

Benzoic acid, 2,3-dimethyl-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3-dimethyl-4-(phenylmethoxy)-
• 2,3-Dimethyl-4-(phenylmethoxy)benzoic acid
• 148581-24-2
• 2,3-Dimethyl-4-(phenylmethoxy)benzoicacid
• SCHEMBL9540402
• 2,3-Dimethyl-4-(benzyloxy)benzoic acid
• MFCD31620766
• E94949
• 4-(Benzyloxy)-2,3-dimethylbenzoic acid
• AB92809
• CS-0195979
• 2,3-dimethyl-4-phenylmethoxybenzoic acid

• MDL： MFCD31620766
• Inchi： 1S/C16H16O3/c1-11-12(2)15(9-8-14(11)16(17)18)19-10-13-6-4-3-5-7-13/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key： RMRXHCMHTCMERT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=C(C(=O)O)C(C)=C1C

Computed Properties

• Exact Mass: 256.10998
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53